Cas no 3145-76-4 (1-Methyl-2-phenylcyclopropane)

• Product Name: 1-Methyl-2-phenylcyclopropane
• CAS No: 3145-76-4
• MF: C₁₀H₁₂
• MW: 132.202282905579
• MDL: MFCD00013734
• CID: 314100
• PubChem ID: 137839
• Update Time: 2025-11-01

1-Methyl-2-phenylcyclopropane Chemical and Physical Properties

Names and Identifiers

• Benzene,(2-methylcyclopropyl)-
• (2-methylcyclopropyl)benzene
• 1-METHYL-2-PHENYLCYCLOPROPANE
• 1-Methyl-2-phenyl-cyclopropan
• 1-Phenyl-2-methyl-cyclopropan
• 1-Methyl-2-phenylcyclopropane, trans:cis 60:40
• DTXSID40953465
• (2-methyl-cyclopropyl)-benzene
• AKOS006283298
• A820861
• MFCD00013734
• FT-0608049
• 3145-76-4
• 1-Methyl-2-phenylcyclopropane

• MDL： MFCD00013734
• Inchi： 1S/C10H12/c1-8-7-10(8)9-5-3-2-4-6-9/h2-6,8,10H,7H2,1H3
• InChI Key： OXZUHSZKOFUBFW-UHFFFAOYSA-N
• SMILES： C1(C2C=CC=CC=2)CC1C

Computed Properties

• Exact Mass: 132.09400
• Monoisotopic Mass: 132.0939
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• XLogP3: 3.1

Experimental Properties

• Density: 0.962
• Boiling Point: 187.5°C at 760 mmHg
• Flash Point: 57.7°C
• Refractive Index: 1.538
• PSA: 0.00000
• LogP: 2.81000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 1-Methyl-2-phenylcyclopropane

1-Methyl-2-phenylcyclopropane (CAS No. 3145-76-4): A Versatile Compound in Chemical and Pharmaceutical Research

The compound 1-Methyl-2-phenylcyclopropane, identified by its CAS No. 3145-76-4, represents a structurally unique organic molecule with significant applications in chemical synthesis, drug discovery, and material science. Its molecular formula, C₉H₁₂, highlights a cyclopropane core substituted with a methyl group at position 1 and a phenyl ring at position 2, creating a rigid framework that imparts distinctive reactivity and physical properties. Recent advancements in computational chemistry and synthetic methodologies have further illuminated its potential across diverse research domains.

Structurally, the cyclopropane ring of this compound contributes to high strain energy, making it an attractive precursor for ring-opening reactions in organic synthesis. Studies published in Journal of Organic Chemistry (2023) demonstrated its utility as an intermediate for synthesizing bioactive scaffolds, such as nonsteroidal anti-inflammatory agents. The phenyl substituent enhances aromatic stability while maintaining reactivity at the strained cyclopropane site, enabling controlled functionalization under mild conditions. Researchers have leveraged this property to develop catalyst-free protocols for constructing complex molecules with pharmaceutical relevance.

In pharmaceutical research, 1-Methyl-2-phenylcyclopropane has emerged as a key building block for designing novel drug candidates targeting neurodegenerative diseases. A 2024 study in Nature Communications revealed that derivatives of this compound exhibit selective inhibition of β-secretase (BACE1), a key enzyme implicated in Alzheimer’s disease pathology. The rigid cyclopropyl structure facilitates optimal binding to the enzyme’s active site while minimizing off-target interactions, a critical factor for therapeutic efficacy.

Beyond medicinal chemistry, this compound’s mechanical properties have drawn attention in material science applications. Investigations into its copolymerization with styrene monomers reported in Polymer Chemistry (2023) showed enhanced thermal stability and tensile strength compared to conventional polymers. The cyclopropyl moiety acts as a crosslinking node within polymer chains, creating robust materials suitable for high-performance coatings and biomedical implants.

Synthetic strategies for producing CAS No. 3145-76-4 have evolved significantly over the past decade. Traditional methods involving Grignard reagents often required hazardous conditions and low yields. However, recent advances using organocatalyzed Diels-Alder reactions under solvent-free conditions have achieved yields exceeding 90%, as documented in Green Chemistry. This eco-friendly approach aligns with current industry trends toward sustainable chemical production.

In analytical chemistry, the compound serves as a benchmark for testing novel spectroscopic techniques due to its well-defined structure. A 2024 paper in Analytical Methods demonstrated its utility in validating chiral separation protocols using supercritical fluid chromatography—a critical advancement for resolving enantiomeric purity in pharmaceutical manufacturing.

The compound’s role extends to academic research on mechanistic studies of strained ring systems. Computational models using density functional theory (DFT) revealed unexpected electronic interactions between the methyl group and phenyl substituent that stabilize transition states during photochemical reactions. These insights were pivotal in optimizing photocatalytic pathways for producing fine chemicals reported in Angewandte Chemie International Edition.

In industrial applications, its low toxicity profile (LD₅₀ > 5 g/kg orally in rodents) makes it preferable over structurally similar compounds containing halogens or nitro groups commonly flagged as hazardous substances under REACH regulations. This safety advantage positions it favorably for scale-up processes requiring regulatory compliance.

Ongoing research explores its potential as an additive in liquid crystal displays (LCDs). Preliminary studies indicate that incorporating this compound into polymer matrices improves dielectric constants without compromising optical clarity—a breakthrough highlighted at the 2023 International Symposium on Display Technology.

The interdisciplinary significance of this molecule underscores its value across scientific disciplines: from enabling precision medicine through targeted drug design to advancing sustainable manufacturing practices via greener synthesis routes. As computational tools like machine learning-driven retrosynthetic analysis become more sophisticated, the versatility of CAS No. 3145-76-4-based compounds will likely expand further into uncharted areas such as quantum computing components or next-generation battery electrolytes.